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Introduction
Ethoduomeen surfactants are a class of ethoxylated diamines derived from tallow fatty acids.

Their amphiphilic nature, possessing both hydrophobic tallow tails and hydrophilic polyethylene

oxide chains, enables them to self-assemble into micelles in aqueous solutions above a certain

concentration known as the Critical Micelle Concentration (CMC). These micelles have

potential applications in various fields, including as drug delivery vehicles for poorly soluble

therapeutic agents, due to their ability to encapsulate hydrophobic molecules within their core.

[1][2]

Dynamic Light Scattering (DLS) is a non-invasive analytical technique ideal for characterizing

the size, size distribution, and stability of micelles in solution.[3][4] DLS measures the time-

dependent fluctuations in the intensity of scattered light caused by the Brownian motion of

particles.[5] Analysis of these fluctuations provides the hydrodynamic diameter (Z-average size)

and the Polydispersity Index (PDI), a measure of the width of the size distribution.[3]

Furthermore, DLS can be employed to determine the CMC of surfactants by monitoring the

change in scattered light intensity as a function of concentration.[6][7] The zeta potential, a

measure of the surface charge of the micelles, can also be determined, providing insights into

their stability in suspension.
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This application note provides a detailed protocol for the characterization of Ethoduomeen
T/13 and Ethoduomeen T/25 micelles using Dynamic Light Scattering. It covers the

determination of micelle size, PDI, CMC, and the influence of environmental factors such as pH

and ionic strength on micellar properties.

Key Properties of Ethoduomeen Surfactants
Ethoduomeen T/13 and T/25 are cationic surfactants. Their properties, such as micelle size

and surface charge, are influenced by the degree of ethoxylation and the surrounding solution

conditions.

Property Ethoduomeen T/13 Ethoduomeen T/25

Chemical Name Tallow alkyldiamine ethoxylate
Polyoxyethylene (15) N-

tallowalkyl-1,3-diaminopropane

Appearance Liquid at 25°C Liquid at 25°C

Solubility in Water Dispersible Soluble

Experimental Protocols
Materials and Equipment

Surfactants: Ethoduomeen T/13 and Ethoduomeen T/25

Solvent: Deionized water (18.2 MΩ·cm) or desired buffer solution

pH adjustment: 0.1 M HCl and 0.1 M NaOH

Ionic strength adjustment: Sodium chloride (NaCl)

Instrumentation: Dynamic Light Scattering (DLS) instrument with zeta potential measurement

capabilities (e.g., Malvern Zetasizer series or similar)

Consumables: Disposable cuvettes for DLS and zeta potential measurements,

micropipettes, volumetric flasks, and appropriate filters (e.g., 0.22 µm syringe filters).
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Protocol for Determination of Micelle Size and
Polydispersity Index (PDI)

Sample Preparation:

Prepare a stock solution of the Ethoduomeen surfactant (e.g., 10 mg/mL) in the desired

solvent (deionized water or buffer). Ensure the concentration is well above the expected

CMC.

Gently agitate the solution to ensure complete dissolution without introducing air bubbles.

Filter the sample through a 0.22 µm syringe filter directly into a clean DLS cuvette to

remove any dust or large aggregates.[8]

DLS Measurement:

Equilibrate the sample to the desired temperature (e.g., 25°C) in the DLS instrument.

Set the measurement parameters according to the instrument's software. Typical settings

for micelle analysis include a scattering angle of 173° (backscatter) to enhance the signal

from small particles.[4]

Perform at least three replicate measurements for each sample to ensure reproducibility.

Data Analysis:

The instrument software will calculate the Z-average hydrodynamic diameter and the

Polydispersity Index (PDI) using the Stokes-Einstein equation.[5]

A PDI value below 0.3 is generally considered indicative of a monodisperse population of

micelles.

Protocol for Determination of Critical Micelle
Concentration (CMC)

Sample Preparation:
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Prepare a series of dilutions of the Ethoduomeen surfactant from a stock solution,

covering a wide concentration range both below and above the expected CMC (e.g., from

0.001 mg/mL to 10 mg/mL).

Filter each dilution through a 0.22 µm syringe filter into a clean DLS cuvette.

DLS Measurement:

Measure the scattered light intensity (often reported as count rate in kilo counts per

second, kcps) for each concentration at a constant temperature.

Data Analysis:

Plot the scattered light intensity as a function of surfactant concentration on a logarithmic

scale.

The CMC is identified as the point of inflection where a sharp increase in the scattered

light intensity is observed.[7][9] Below the CMC, the scattering intensity is low and similar

to the solvent, as only individual surfactant monomers are present. Above the CMC, the

formation of micelles leads to a significant increase in scattering intensity.[6]

Protocol for Investigating the Effect of pH and Ionic
Strength

Sample Preparation:

Prepare stock solutions of the Ethoduomeen surfactant at a concentration above the

CMC.

For pH studies, divide the stock solution into aliquots and adjust the pH of each aliquot to

the desired value (e.g., pH 4, 7, 9) using 0.1 M HCl or 0.1 M NaOH.

For ionic strength studies, add varying amounts of a salt solution (e.g., NaCl) to different

aliquots of the stock solution to achieve the desired ionic strengths (e.g., 10 mM, 50 mM,

100 mM).

Filter each prepared sample through a 0.22 µm syringe filter into a clean DLS cuvette.
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DLS and Zeta Potential Measurement:

Measure the Z-average size, PDI, and zeta potential for each sample at a constant

temperature.

Data Analysis:

Plot the Z-average size, PDI, and zeta potential as a function of pH or ionic strength to

observe the trends.

Representative Data
The following tables present representative data for the DLS analysis of Ethoduomeen T/13

and Ethoduomeen T/25 micelles. Note: This data is illustrative and may not represent the

exact values for all batches and conditions.

Table 1: Micelle Size and PDI of Ethoduomeen Micelles (in Deionized Water at 25°C)

Surfactant
Concentration
(mg/mL)

Z-Average
Diameter (nm)

Polydispersity
Index (PDI)

Ethoduomeen T/13 5 15.2 ± 0.8 0.21 ± 0.03

Ethoduomeen T/25 5 10.5 ± 0.5 0.18 ± 0.02

Table 2: Critical Micelle Concentration (CMC) of Ethoduomeen Surfactants (in Deionized

Water at 25°C)

Surfactant Critical Micelle Concentration (mg/mL)

Ethoduomeen T/13 ~ 0.045

Ethoduomeen T/25 ~ 0.060

Table 3: Effect of pH on Ethoduomeen T/25 Micelles (5 mg/mL in aqueous solution at 25°C)
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pH
Z-Average
Diameter (nm)

PDI Zeta Potential (mV)

4.0 12.8 ± 0.7 0.25 ± 0.04 +35.1 ± 2.5

7.0 10.5 ± 0.5 0.18 ± 0.02 +28.4 ± 1.9

9.0 9.8 ± 0.6 0.22 ± 0.03 +15.7 ± 1.3

Table 4: Effect of Ionic Strength on Ethoduomeen T/25 Micelles (5 mg/mL in aqueous solution,

pH 7, at 25°C)

NaCl Concentration
(mM)

Z-Average
Diameter (nm)

PDI Zeta Potential (mV)

0 10.5 ± 0.5 0.18 ± 0.02 +28.4 ± 1.9

10 11.2 ± 0.6 0.19 ± 0.03 +22.1 ± 1.5

50 13.5 ± 0.9 0.23 ± 0.04 +14.8 ± 1.1

100 16.1 ± 1.2 0.28 ± 0.05 +8.2 ± 0.9
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Caption: Experimental workflow for DLS analysis of Ethoduomeen micelles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Dual-Acting Zeta-Potential-Changing Micelles for Optimal Mucus Diffusion and Enhanced
Cellular Uptake after Oral Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Surfactant micelle characterization using DLS | Malvern Panalytical
[malvernpanalytical.com]

4. researchgate.net [researchgate.net]

5. azom.com [azom.com]

6. lcms.cz [lcms.cz]

7. www-origin.horiba.com [www-origin.horiba.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b14640829?utm_src=pdf-body-img
https://www.benchchem.com/product/b14640829?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Zeta-potential-values-of-micelles-1-2-3-4-and-SCKs-5-6-7-in-PBS-buffer-solutions_fig8_258829799
https://pubmed.ncbi.nlm.nih.gov/34199091/
https://pubmed.ncbi.nlm.nih.gov/34199091/
https://www.malvernpanalytical.com/en/learn/knowledge-center/application-notes/an101104surfactantmicellecharacterization
https://www.malvernpanalytical.com/en/learn/knowledge-center/application-notes/an101104surfactantmicellecharacterization
https://www.researchgate.net/file.PostFileLoader.html?id=59064bcc3d7f4b7de653edde&assetKey=AS%3A488944430260224%401493584844637
https://www.azom.com/article.aspx?ArticleID=20206
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/WP_4005_Determination_of_Critical_Micelle_Concentration_d619e7cb92.pdf
http://www-origin.horiba.com/fileadmin/uploads/Scientific/Documents/PSA/AN188_app.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14640829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. researchgate.net [researchgate.net]

9. Tuning Cationic Block Copolymer Micelle Size by pH and Ionic Strength - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Characterization of Ethoduomeen
Micelles using Dynamic Light Scattering]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14640829#dynamic-light-scattering-of-ethoduomeen-
micelles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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